(±)-cis-Calamenene-d7
Description
(±)-cis-Calamenene-d7 is a deuterated isotopologue of cis-calamenene, a sesquiterpene hydrocarbon. Its molecular formula is C₁₅H₁₅D₇, with a molecular weight of 209.38 g/mol . The compound is a pure substance, supplied as a neat solid, and is used primarily as a stable isotope-labeled standard in analytical chemistry, particularly in gas chromatography-mass spectrometry (GC-MS) studies . The deuterium substitution at seven hydrogen positions enhances its utility in quantitative trace analysis by reducing interference from non-deuterated analogs in complex matrices .
Properties
Molecular Formula |
C₁₅H₁₅D₇ |
|---|---|
Molecular Weight |
209.38 |
Synonyms |
cis-1,2,3,4-Tetrahydro-1,6-dimethyl-4-(1-methylethyl)-naphthalene-d7; rel-(1R,4R)-1,2,3,4-Tetrahydro-1,6-dimethyl-4-(1-methylethyl)naphthalene-d7; (±)-Cadina-1,3,5-triene-d7; (±)-Calamenene-d7; cis-Calamenene-d7 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Isotopic Analogues
Table 1: Molecular Comparison
- Deuterated vs. Non-Deuterated Analogs: The deuterium substitution in (±)-cis-Calamenene-d7 increases its molecular weight by ~3.5% compared to cis-calamenene. This difference is critical for isotopic dilution assays to avoid spectral overlap in MS analysis .
- Cis vs. Trans Isomers: cis-Calamenene elutes earlier than trans-calamenene in non-polar GC columns (e.g., HP-5 MS), a property leveraged in environmental analyses of volatile organic compounds .
Table 2: Analytical Utility
- (±)-cis-Calamenene-d7’s stability and isotopic purity (implied by its use as a neat standard) ensure minimal degradation during storage, unlike non-deuterated analogs, which may degrade under similar conditions .
Regulatory and Environmental Considerations
- Environmental Impact: No specific ecotoxicity data are available, but its use in trace-level analyses minimizes environmental release .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
